Cas no 1374659-19-4 (tert-butyl 6-amino-1-azaspiro3.3heptane-1-carboxylate)

• Product Name: tert-butyl 6-amino-1-azaspiro3.3heptane-1-carboxylate
• CAS No: 1374659-19-4
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD23105938
• CID: 4592137
• PubChem ID: 56962197
• Update Time: 2025-11-02

tert-butyl 6-amino-1-azaspiro3.3heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• cis-6-amino-1-boc-1-azaspiro[3.3]heptane
• trans-6-amino-1-boc-1-azaspiro[3.3]heptane
• 6-Amino-1-Boc-1-azaspiro[3.3]heptane
• tert-butyl 6-amino-1-azaspiro[3.3]heptane-1-carboxylate
• PB36416
• SB11699
• SB11700
• SB20589
• cis-1-Boc-1-azaspiro[3.3]heptan-6-amine
• tert-butyl 6-amino-1-azaspiro[3.3]heptane-1-
• t-Butyl 6-amino-1-azaspiro[3.3]heptane-1-carboxylate
• Tert
• tert-butyl 6-amino-1-azaspiro3.3heptane-1-carboxylate
• MFCD27987003
• CS-0049667
• AS-52065
• P13502
• SY259779
• TERT-BUTYL (4R,6S)-6-AMINO-1-AZASPIRO[3.3]HEPTANE-1-CARBOXYLATE
• ZEC65919
• 1-Boc-6-amino-1-azaspiro[3.3]heptane
• MFCD23105938
• 1638769-04-6
• TERT-BUTYL (4S,6R)-6-AMINO-1-AZASPIRO[3.3]HEPTANE-1-CARBOXYLATE
• AS-52066
• AKOS025405370
• BS-42957
• SCHEMBL26092268
• AKOS027336880
• 1374659-19-4
• 1638761-25-7
• tert-butyl cis-6-amino-1-azaspiro[3.3]heptane-1-carboxylate
• CS-0067216
• 1-Azaspiro[3.3]heptane-1-carboxylic acid, 6-amino-, 1,1-dimethylethyl ester, cis-
• CS-0055557
• tert-butyl trans-6-amino-1-azaspiro[3.3]heptane-1-carboxylate
• SY259747
• trans-1-Boc-1-azaspiro[3.3]heptan-6-amine
• EN300-1603386
• AKOS027336879
• P14283
• P14282

• MDL： MFCD23105938
• Inchi： 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-5-4-11(13)6-8(12)7-11/h8H,4-7,12H2,1-3H3
• InChI Key： BGRGEIZJUAJNAB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC21CC(C2)N)=O

Computed Properties

• Exact Mass: 212.152477885 g/mol
• Monoisotopic Mass: 212.152477885 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.6
• Molecular Weight: 212.29

Additional information on tert-butyl 6-amino-1-azaspiro3.3heptane-1-carboxylate

Comprehensive Guide to tert-butyl 6-amino-1-azaspiro[3.3]heptane-1-carboxylate (CAS No. 1374659-19-4)

tert-butyl 6-amino-1-azaspiro[3.3]heptane-1-carboxylate (CAS No. 1374659-19-4) is a specialized spirocyclic compound with significant potential in pharmaceutical and chemical research. This compound belongs to the class of azaspiro derivatives, which are increasingly recognized for their unique structural properties and applications in drug discovery. The tert-butyl group and amino functionality in its structure make it a versatile intermediate for synthesizing bioactive molecules.

The molecular formula of tert-butyl 6-amino-1-azaspiro[3.3]heptane-1-carboxylate is C₁₁H₂₀N₂O₂, and its molecular weight is 212.29 g/mol. The spiro[3.3]heptane core provides a rigid framework, which is advantageous for designing compounds with enhanced binding affinity and selectivity. Researchers are particularly interested in this compound due to its potential role in developing central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the most searched questions about tert-butyl 6-amino-1-azaspiro[3.3]heptane-1-carboxylate is its synthetic route. The compound is typically synthesized through a multi-step process involving the protection of the amino group, followed by cyclization to form the spirocyclic structure. The tert-butyl ester group is introduced to enhance solubility and stability during subsequent reactions. This synthetic approach is widely discussed in academic and industrial research, making it a hot topic in organic chemistry forums.

In the pharmaceutical industry, tert-butyl 6-amino-1-azaspiro[3.3]heptane-1-carboxylate is valued as a building block for drug candidates targeting neurological disorders. Its spirocyclic scaffold mimics natural product architectures, which often exhibit high biological activity. Recent studies have explored its use in developing G protein-coupled receptor (GPCR) modulators and kinase inhibitors, aligning with the growing demand for precision medicine.

The compound's physicochemical properties are also a point of interest. It is a white to off-white crystalline powder with moderate solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO). Its stability under standard laboratory conditions makes it suitable for long-term storage and transportation, which is crucial for research and development workflows.

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In summary, tert-butyl 6-amino-1-azaspiro[3.3]heptane-1-carboxylate (CAS No. 1374659-19-4) is a promising compound with diverse applications in medicinal chemistry. Its unique spirocyclic structure, synthetic versatility, and relevance to CNS drug development make it a subject of ongoing research. By addressing common search queries and industry trends, this guide aims to provide a comprehensive resource for scientists and professionals.